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Compound of Interest

Compound Name: 16,17-Dihydroapovincamine

Cat. No.: B1436113

Essential Safety and Handling Guide for 16,17-
Dihydroapovincamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of 16,17-Dihydroapovincamine. Given that a specific Safety Data
Sheet (SDS) for 16,17-Dihydroapovincamine is not readily available, this information is
synthesized from the safety data for Vinpocetine, a closely related compound. It is imperative to
handle this compound with care in a laboratory setting.

Personal Protective Equipment (PPE)

When handling 16,17-Dihydroapovincamine, it is crucial to use appropriate personal
protective equipment to avoid personal contact and inhalation.[1] The following PPE is
recommended:

o Eye Protection: Safety glasses with side shields or goggles should be worn to protect against
splashes or airborne particles.

o Hand Protection: Chemical-resistant gloves, such as nitrile or latex, are essential to prevent
skin contact.
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» Respiratory Protection: If working in an area with poor ventilation or where dust may be
generated, a NIOSH-approved respirator is recommended.

» Body Protection: A lab coat or other protective clothing should be worn to prevent
contamination of personal clothing.[1]

Operational Plan: Handling Procedures

Proper handling procedures are critical to ensure a safe laboratory environment.

1. Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.

2. Safe Handling Practices:

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]
e Wash hands thoroughly after handling the compound.[2][3]
e Do not eat, drink, or smoke in the laboratory area where the compound is being handled.[2]

[3]

o Take precautionary measures against static discharge.[2]
3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
» Avoid reaction with oxidizing agents.[1]

Disposal Plan

Proper disposal of 16,17-Dihydroapovincamine and any contaminated materials is essential
to prevent environmental contamination and ensure compliance with regulations.

o Waste Collection: Collect all waste materials, including unused compounds and
contaminated consumables (e.g., gloves, wipes), in a designated and properly labeled
hazardous waste container.
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» Disposal Method: Dispose of contents and container in accordance with local, regional, and
national regulations.[2][3] Consult with your institution's environmental health and safety
(EHS) department for specific guidance.

o Wash Water: Do not allow wash water from cleaning equipment to enter drains. Collect all
wash water for treatment before disposal.[1]

Quantitative Data Summary

The following table summarizes the available quantitative toxicity data for Vinpocetine, a
closely related compound. This data should be considered for risk assessment when handling
16,17-Dihydroapovincamine.

Toxicity Data Value Species
Oral LD50 503 mg/kg Rat
Oral LD50 534 mg/kg Mouse
Intraperitoneal LD50 119 mg/kg Rat
Intraperitoneal LD50 117 mg/kg Mouse
Intravenous LD50 32 mg/kg Rat
Intravenous LD50 45 mg/kg Mouse
Intraperitoneal TDLo 10 mg/kg Mouse
Intraperitoneal TDLo 10 mg/kg Cat
Intravenous TDLo 10 mg/kg Rat
Subcutaneous TDLO 0.45 mg/kg Mouse

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. TDLo: Toxic
Dose Low. The lowest dose at which a toxic effect was observed. (Data sourced from
Vinpocetine SDS)[1][2]

Experimental Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of 16,17-
Dihydroapovincamine, from preparation to disposal.
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Caption: Workflow for Safe Handling of 16,17-Dihydroapovincamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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